![molecular formula C19H21NO6 B4854425 4-(4-hydroxy-3-methoxyphenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone](/img/structure/B4854425.png)
4-(4-hydroxy-3-methoxyphenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone
Overview
Description
4-(4-hydroxy-3-methoxyphenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone, also known as THIQ, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. THIQ is a derivative of the natural alkaloid, harmaline, and has been synthesized through various methods.
Mechanism of Action
4-(4-hydroxy-3-methoxyphenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone acts as a monoamine oxidase inhibitor (MAOI) and has been shown to increase the levels of neurotransmitters, such as serotonin, dopamine, and norepinephrine, in the brain. This compound has also been shown to inhibit the activity of the enzyme, acetylcholinesterase, which is involved in the breakdown of the neurotransmitter, acetylcholine. This compound has been shown to have antioxidant properties and to inhibit the activity of the enzyme, cyclooxygenase, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to increase the levels of neurotransmitters, such as serotonin, dopamine, and norepinephrine, in the brain. This compound has also been shown to inhibit the activity of the enzyme, acetylcholinesterase, which is involved in the breakdown of the neurotransmitter, acetylcholine. This compound has been shown to have antioxidant properties and to inhibit the activity of the enzyme, cyclooxygenase, which is involved in the production of inflammatory mediators. This compound has been shown to have anti-cancer properties by inhibiting the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
4-(4-hydroxy-3-methoxyphenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone has several advantages and limitations for lab experiments. This compound is a synthetic compound that can be easily synthesized through various methods. This compound has been extensively studied in various in vitro and in vivo models, including cell culture, animal models, and human studies. This compound has been shown to have potential therapeutic applications in the treatment of neurodegenerative diseases and cancer. However, this compound has limitations in terms of its potential side effects and toxicity. This compound has been shown to have potential interactions with other drugs and can cause adverse effects, such as liver toxicity.
Future Directions
There are several future directions for the study of 4-(4-hydroxy-3-methoxyphenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone. This compound has potential applications in the treatment of neurodegenerative diseases and cancer. Further studies are needed to investigate the safety and efficacy of this compound in human studies. This compound can be modified to improve its pharmacokinetic properties and reduce its potential side effects. This compound can be used as a lead compound for the development of new drugs with similar therapeutic properties. This compound can be studied in combination with other drugs to enhance its therapeutic effects. This compound can be studied in different animal models to investigate its potential applications in various diseases.
Scientific Research Applications
4-(4-hydroxy-3-methoxyphenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone has been studied extensively for its potential therapeutic applications. It has been shown to have neuroprotective, anti-inflammatory, and anti-cancer properties. This compound has been studied in various in vitro and in vivo models, including cell culture, animal models, and human studies. This compound has been shown to have potential applications in the treatment of neurodegenerative diseases, such as Parkinson's and Alzheimer's disease, as well as in the treatment of cancer.
properties
IUPAC Name |
4-(4-hydroxy-3-methoxyphenyl)-5,6,7-trimethoxy-3,4-dihydro-1H-quinolin-2-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO6/c1-23-14-7-10(5-6-13(14)21)11-8-16(22)20-12-9-15(24-2)18(25-3)19(26-4)17(11)12/h5-7,9,11,21H,8H2,1-4H3,(H,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTCKSSPIQTZTBG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2CC(=O)NC3=CC(=C(C(=C23)OC)OC)OC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.